Cas no 3254-66-8 (Phosphoric acid,bis(1-methylethyl) 4-nitrophenyl ester)

• Product Name: Phosphoric acid,bis(1-methylethyl) 4-nitrophenyl ester
• CAS No: 3254-66-8
• MF: C₁₂H₁₈NO₆P
• MW: 303.248184680939
• CID: 306516
• PubChem ID: 76742
• Update Time: 2025-04-19

Phosphoric acid,bis(1-methylethyl) 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,bis(1-methylethyl) 4-nitrophenyl ester
• (4-nitrophenyl) dipropan-2-yl phosphate
• BAY 61877
• D-600
• Diisopropyl paraoxon
• Diisopropyl p-nitrophenyl phosphate
• Isopropyl paraoxon
• Mioticol
• O,O-Diisopropyl O-p-nitrophenyl phosphate
• Paraoxon,diisopropyl
• phosphoric acid diisopropyl este
• phosphoric acid diisopropyl ester-(4-nitro-phenyl ester)
• Phosphoric acid, diisopropyl p-nitrophenyl ester
• Phosphorsaeure-diisopropylester-(4-nitro-phenylester)
• Phosphorsaeure-diisopropylester-< 4-nitro-phenylester>
• Propicol
• BRN 1889756
• NSC 132954
• Bis(1-methylethyl)phosphoric acid 4-nitrophenyl ester
• NSC132954
• O,O-Diisopropyl-O-p-nitrophenyl phosphate
• Q27287986
• 3254-66-8
• BAY-61877
• Bis(1-methylethyl) 4-nitrophenyl ester phosphoric acid
• NSC-132954
• R90A2849YV
• AT32246
• WLN: WNR DOPO&OY1&1&OY1&1
• Phosphoric acid diisopropyl ester 4-nitro-phenyl ester
• DTXSID90186246
• Diisopropyl-p-nitrophenylphosphat
• UNII-R90A2849YV
• DIISOPROPYL PARAOXON [MI]
• Phosphoric acid, bis(1-methylethyl) 4-nitrophenyl ester
• SCHEMBL679919
• CHEMBL23837

• Inchi： 1S/C12H18NO6P/c1-9(2)17-20(16,18-10(3)4)19-12-7-5-11(6-8-12)13(14)15/h5-10H,1-4H3
• InChI Key： SHMLKFTUAKLHHF-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC(=CC=1)[N+](=O)[O-])(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 303.08724
• Monoisotopic Mass: 303.08717429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 87.9
• LogP: 4.45490